N-(thiophen-2-ylmethyl)cyclohexanamine
Description
“N-(thiophen-2-ylmethyl)cyclohexanamine” is a chemical compound with the CAS Number: 51305-86-3 . It has a molecular weight of 196.34 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H18NS/c1-2-5-10(6-3-1)12-9-11-7-4-8-13-11/h4,7-8,10,12-13H,1-3,5-6,9H2 . This indicates the molecular structure of the compound.Scientific Research Applications
Fungicidal Applications
N-(thiophen-2-ylmethyl)cyclohexanamine: derivatives have been explored for their potential as fungicides. Research indicates that certain derivatives exhibit significant fungicidal activities, particularly against cucumber downy mildew (CDM), caused by Pseudoperonospora cubensis. These compounds have shown higher efficacy than some commercial fungicides, making them promising candidates for agricultural use .
Synthesis of Heterocyclic Compounds
The compound serves as a building block in the synthesis of heterocyclic compounds. By splicing the nitrogen-containing heterocycle nicotinic acid with the sulfur-containing heterocycle thiophene, researchers can create novel nicotinamide derivatives with potential applications in medicinal chemistry .
Therapeutic Drug Development
Thiophene derivatives, which include N-(thiophen-2-ylmethyl)cyclohexanamine , have a wide range of therapeutic properties. They are used in the development of drugs with anti-inflammatory, anti-psychotic, anti-arrhythmic, and anti-cancer properties. The versatility of thiophene derivatives makes them valuable in the search for new pharmacological treatments .
Pesticide Research
The modification of N-(thiophen-2-ylmethyl)cyclohexanamine derivatives has led to the development of new pesticides. These derivatives are significant lead compounds for further structural optimization, offering new solutions for pest control in agriculture .
Anti-Atherosclerotic Agents
Some thiophene derivatives are utilized in synthesizing anti-atherosclerotic agents. These compounds can help in the treatment and prevention of atherosclerosis, a condition characterized by the hardening and narrowing of the arteries .
properties
IUPAC Name |
N-(thiophen-2-ylmethyl)cyclohexanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NS/c1-2-5-10(6-3-1)12-9-11-7-4-8-13-11/h4,7-8,10,12H,1-3,5-6,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IUBVIOLKUAZEJW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NCC2=CC=CS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30359452 |
Source
|
| Record name | N-(thiophen-2-ylmethyl)cyclohexanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30359452 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(thiophen-2-ylmethyl)cyclohexanamine | |
CAS RN |
51305-86-3 |
Source
|
| Record name | N-(thiophen-2-ylmethyl)cyclohexanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30359452 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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